Cas no 83404-76-6 ((ent-15beta)-15-Hydroxy-19-trachylobanoic acid)
83404-76-6 structure
Product Name:(ent-15beta)-15-Hydroxy-19-trachylobanoic acid
CAS No:83404-76-6
MF:C20H30O3
MW:318.450406551361
CID:1998576
PubChem ID:101637364
Update Time:2025-04-21
(ent-15beta)-15-Hydroxy-19-trachylobanoic acid Chemical and Physical Properties
Names and Identifiers
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- (ent-15beta)-15-Hydroxy-19-trachylobanoic acid
- 15alpha-hydroxytrachyloban-19-oic acid
- DTXSID001101409
- 83404-76-6
- (4R,4aS,6aR,7R,7aR,8S,8aR,9aS,9bS)-Tetradecahydro-7-hydroxy-4,7a,9b-trimethyl-6a,8-methano-6aH-cyclopropa[b]phenanthrene-4-carboxylic acid
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- Inchi: 1S/C20H30O3/c1-17-6-4-7-18(2,16(22)23)13(17)5-8-20-10-12-11(9-14(17)20)19(12,3)15(20)21/h11-15,21H,4-10H2,1-3H3,(H,22,23)/t11-,12+,13+,14+,15+,17-,18-,19-,20-/m1/s1
- InChI Key: MHVNHDYWKUKRRJ-HSJBFBDPSA-N
- SMILES: O[C@@H]1[C@@]23CC[C@@H]4[C@@](C(=O)O)(C)CCC[C@@]4(C)[C@@H]2C[C@@H]2[C@H](C3)[C@@]21C
Computed Properties
- Exact Mass: 318.21949481g/mol
- Monoisotopic Mass: 318.21949481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 602
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 57.5Ų
(ent-15beta)-15-Hydroxy-19-trachylobanoic acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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